N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H13N3O4S/c1-7-6-10(21-17-7)13(18)16-14-15-11-8(19-2)4-5-9(20-3)12(11)22-14/h4-6H,1-3H3,(H,15,16,18)
• InChI Key: NICRKTMUNPBINV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)OC)OC
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s and has since been the focus of numerous scientific studies.

Scientific Research Applications

Synthesis and Biological Activities

• Synthetic Pathways and Derivatives : Research has led to the synthesis of novel heterocyclic compounds derived from benzothiazole and benzoxazole frameworks, showcasing diverse biological activities such as anti-inflammatory, analgesic, and antimicrobial effects. These synthetic efforts underline the versatility of benzothiazole derivatives in creating pharmacologically active agents (Abu‐Hashem et al., 2020).

• Antibacterial Agents : Derivatives of benzothiazole, through the design, synthesis, and QSAR studies, have been identified as promising antibacterial agents, especially against Staphylococcus aureus and Bacillus subtilis. Such compounds, designed with a focus on benzothiazole nuclei, show significant potential in combating bacterial infections (Palkar et al., 2017).

• Antimicrobial and Antifungal Activities : Thiazolidine-2,4-dione derivatives, another class related to benzothiazole chemistry, have demonstrated antimicrobial and antifungal activities. This research emphasizes the potential of thiazole derivatives in developing new antimicrobial agents (Alhameed et al., 2019).

Chemical Behavior and Interactions

• Chemical Properties and Reactions : The study and development of thiazole and oxazole derivatives extend our understanding of their chemical behavior, including reactions under specific conditions that can lead to the formation of novel compounds with potential biological activities. This is indicative of the chemical flexibility and reactivity of the benzothiazole moiety, which can be leveraged to synthesize compounds with desired pharmacological properties (Cornwall et al., 1987).